Cas no 565198-70-1 (5-[BENZYL-(4-METHOXY-PHENYL)-SULFAMOYL]-2-CHLORO-BENZOIC ACID)

• Product Name: 5-[BENZYL-(4-METHOXY-PHENYL)-SULFAMOYL]-2-CHLORO-BENZOIC ACID
• CAS No: 565198-70-1
• MF: C₂₁H₁₈ClNO₅S
• MW: 431.889323711395
• MDL: MFCD04606947
• CID: 843739
• PubChem ID: 2442262
• Update Time: 2025-06-08

5-[BENZYL-(4-METHOXY-PHENYL)-SULFAMOYL]-2-CHLORO-BENZOIC ACID Chemical and Physical Properties

Names and Identifiers

• 5-[BENZYL-(4-METHOXY-PHENYL)-SULFAMOYL]-2-CHLORO-BENZOIC ACID
• EN300-06376
• CS-0220328
• G32407
• Z56924505
• 565198-70-1
• 5-[benzyl-(4-methoxyphenyl)sulfamoyl]-2-chlorobenzoic acid
• AKOS027427097
• SCHEMBL2116699
• 2-Chloro-5-[[(4-methoxyphenyl)(phenylmethyl)amino]sulfonyl]benzoic acid
• 5-(N-Benzyl-N-(4-methoxyphenyl)sulfamoyl)-2-chlorobenzoicacid
• J-516610
• DTXSID101152324
• 5-[benzyl(4-methoxyphenyl)sulfamoyl]-2-chlorobenzoic acid
• 5-(N-Benzyl-N-(4-methoxyphenyl)sulfamoyl)-2-chlorobenzoic acid

• MDL： MFCD04606947
• Inchi： 1S/C21H18ClNO5S/c1-28-17-9-7-16(8-10-17)23(14-15-5-3-2-4-6-15)29(26,27)18-11-12-20(22)19(13-18)21(24)25/h2-13H,14H2,1H3,(H,24,25)
• InChI Key： MIDOOKBEQZGTSZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)S(N(C1C=CC(=CC=1)OC)CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 431.0594215g/mol
• Monoisotopic Mass: 431.0594215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 92.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 5-[BENZYL-(4-METHOXY-PHENYL)-SULFAMOYL]-2-CHLORO-BENZOIC ACID

Research Briefing on 5-[BENZYL-(4-METHOXY-PHENYL)-SULFAMOYL]-2-CHLORO-BENZOIC ACID (CAS: 565198-70-1)

5-[BENZYL-(4-METHOXY-PHENYL)-SULFAMOYL]-2-CHLORO-BENZOIC ACID (CAS: 565198-70-1) is a sulfonamide derivative that has garnered significant attention in recent chemical and biomedical research due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been investigated for its role in modulating various biological pathways, particularly those related to inflammation and metabolic disorders.

Recent studies have focused on the synthesis and optimization of 5-[BENZYL-(4-METHOXY-PHENYL)-SULFAMOYL]-2-CHLORO-BENZOIC ACID to enhance its bioavailability and target specificity. Advanced computational modeling and structure-activity relationship (SAR) analyses have been employed to elucidate the compound's interaction with biological targets, such as enzymes and receptors involved in inflammatory responses. These efforts aim to develop more potent and selective derivatives with minimized off-target effects.

In vitro and in vivo experiments have demonstrated that 5-[BENZYL-(4-METHOXY-PHENYL)-SULFAMOYL]-2-CHLORO-BENZOIC ACID exhibits promising anti-inflammatory and anti-metabolic syndrome properties. For instance, it has been shown to inhibit key pro-inflammatory cytokines and modulate lipid metabolism in animal models. These findings suggest its potential as a lead compound for the development of novel therapeutics for conditions such as rheumatoid arthritis, diabetes, and obesity.

Despite these advancements, challenges remain in translating these findings into clinical applications. Issues such as pharmacokinetics, toxicity profiles, and formulation stability need to be addressed in future research. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial to overcoming these hurdles and advancing the compound toward preclinical and clinical trials.

In conclusion, 5-[BENZYL-(4-METHOXY-PHENYL)-SULFAMOYL]-2-CHLORO-BENZOIC ACID represents a promising candidate for further investigation in the field of medicinal chemistry. Its multifaceted biological activities and potential therapeutic applications underscore the importance of continued research and development in this area.